molecular formula C21H25N3O3S B268604 N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide

N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide

Cat. No. B268604
M. Wt: 399.5 g/mol
InChI Key: CLJHCZJWRQGBLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide, also known as MPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPB is a member of the benzamide family of compounds and is known to have a wide range of biochemical and physiological effects.

Scientific Research Applications

N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and plays a role in inflammation. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins and play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects:
N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. Additionally, N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in animal models of disease. N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has also been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a critical step in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has several advantages for use in lab experiments. It is a relatively small molecule, making it easy to synthesize and purify. It is also stable under a wide range of conditions, making it suitable for use in a variety of assays. However, N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide has some limitations as well. It has low solubility in water, which can make it difficult to work with in certain assays. Additionally, it has not been extensively tested in vivo, so its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for research on N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide and its potential side effects and toxicity. Finally, the development of new synthetic methods for N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide could lead to the production of more potent and selective analogs with improved pharmacological properties.
In conclusion, N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide, or N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide, is a promising compound for use in scientific research. Its wide range of biological activities and potential applications in cancer therapy make it an attractive candidate for further study. While there are still many unanswered questions about its mechanism of action and potential side effects, the future looks bright for this intriguing compound.

Synthesis Methods

The synthesis of N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide involves the reaction of 4-(2-phenoxyethoxy)benzoic acid with thionyl chloride, followed by the addition of N-methylpiperazine and ammonium thiocyanate. The resulting product is then purified using column chromatography. This method has been successfully used to produce N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide in high yields with high purity.

properties

Product Name

N-[(4-methyl-1-piperazinyl)carbothioyl]-4-(2-phenoxyethoxy)benzamide

Molecular Formula

C21H25N3O3S

Molecular Weight

399.5 g/mol

IUPAC Name

N-(4-methylpiperazine-1-carbothioyl)-4-(2-phenoxyethoxy)benzamide

InChI

InChI=1S/C21H25N3O3S/c1-23-11-13-24(14-12-23)21(28)22-20(25)17-7-9-19(10-8-17)27-16-15-26-18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,22,25,28)

InChI Key

CLJHCZJWRQGBLV-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)C(=S)NC(=O)C2=CC=C(C=C2)OCCOC3=CC=CC=C3

Canonical SMILES

CN1CCN(CC1)C(=S)NC(=O)C2=CC=C(C=C2)OCCOC3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.